![molecular formula C₂₃H₃₂N₆O₃S₂ B1145479 Thiodimethylsildenafil CAS No. 1260112-90-0](/img/no-structure.png)
Thiodimethylsildenafil
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Overview
Description
Thiodimethylsildenafil, also known as this compound, is a useful research compound. Its molecular formula is C₂₃H₃₂N₆O₃S₂ and its molecular weight is 504.671. The purity is usually 95%.
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Scientific Research Applications
Identification and Analysis Techniques
Analysis of Illicit Dietary Supplements
A study conducted in Italy identified Thiodimethylsildenafil, among other phosphodiesterase-5 (PDE-5) inhibitors, in illicit dietary supplements using ultra-performance liquid chromatography-time of flight mass spectrometry (UPLC-TOF/MS) and gas chromatography/mass spectrometry (GC/MS). This compound was identified for the first time in Italy as an adulterant in food supplements, highlighting the importance of monitoring dietary supplements for unapproved substances (Damiano et al., 2014).
Identification in Herbal Preparations and Food Products
Another study developed a GC-MS assay for screening and identifying thioketone analogues of sildenafil, including this compound, in herbal preparations and food products claiming to have natural aphrodisiacs. This method proved rapid and specific, enabling the identification of this compound and other analogues in adulterated products (Man et al., 2011).
Elucidation of Novel Analogue Structures
Research on a novel synthetic thiono analogue of sildenafil detected in an alleged herbal aphrodisiac led to the structure elucidation of Thio-homosildenafil, demonstrating the variety of sildenafil analogues being adulterated into herbal products. This study underlines the necessity for continuous surveillance and analysis methods to identify and characterize these adulterants (Venhuis et al., 2008).
Simultaneous Identification in Dietary Supplements
A method was developed for the simultaneous identification of illegal adulterants, including this compound, in dietary supplements using high-performance liquid chromatography-mass spectrometry (HPLC-MS). This method showcases the capability to identify and separate various PDE-5 inhibitors and their analogues, contributing to the quality control of dietary supplements (Tagami et al., 2013).
Comprehensive Analysis of Counterfeit Herbal Products
A study introduced a robust method for screening and confirming the presence of PDE-5 inhibitor analogues, including this compound, in counterfeit herbal products. This method emphasizes the importance of accurate and comprehensive analysis to detect adulterants in products marketed for erectile dysfunction (Bortolini et al., 2015).
Mechanism of Action
Target of Action
Thiodimethylsildenafil, a derivative of sildenafil, primarily targets the enzyme phosphodiesterase type 5 (PDE-5) . PDE-5 is found in high concentrations in the corpus cavernosum, a spongy tissue of the penis, and in the pulmonary vasculature . It plays a crucial role in the degradation of cyclic guanosine monophosphate (cGMP), a molecule that regulates blood flow in these tissues .
Mode of Action
This compound works by inhibiting the action of PDE-5, thereby preventing the degradation of cGMP . During sexual stimulation, nitric oxide (NO) is released in the corpus cavernosum, which activates the enzyme guanylate cyclase, leading to increased levels of cGMP . The elevated cGMP levels cause smooth muscle relaxation and increased blood flow to the corpus cavernosum . By inhibiting PDE-5, this compound enhances the effect of NO, leading to increased cGMP levels and thereby promoting penile erection .
Biochemical Pathways
The biochemical pathway primarily affected by this compound is the NO-cGMP pathway . In this pathway, NO activates guanylate cyclase, leading to the production of cGMP. The increased cGMP levels then lead to smooth muscle relaxation and increased blood flow in the corpus cavernosum . This compound’s inhibition of PDE-5 prevents the breakdown of cGMP, thereby enhancing and prolonging its effects .
Pharmacokinetics
The pharmacokinetics of this compound are likely to be similar to those of sildenafil, given their structural similarities . Sildenafil is rapidly absorbed, with a bioavailability of approximately 41% . Its distribution volume is large, indicating extensive tissue distribution . It is metabolized primarily by the liver enzyme CYP3A4, and its major metabolite has about 50% of the activity of sildenafil . Sildenafil is excreted mainly in the feces as metabolites .
Result of Action
The primary molecular effect of this compound is the inhibition of PDE-5, leading to increased levels of cGMP . This results in smooth muscle relaxation and increased blood flow in the corpus cavernosum, facilitating penile erection . On a cellular level, this compound likely affects smooth muscle cells in the corpus cavernosum and endothelial cells in the blood vessels, where PDE-5 is located .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of sexual stimulation is necessary for the drug to exert its effect, as this leads to the release of NO, which is required for the production of cGMP . Additionally, factors that affect the drug’s absorption, distribution, metabolism, and excretion can also influence its action. For example, a high-fat meal can slow the absorption of sildenafil, reducing its peak plasma concentration . Furthermore, conditions that affect liver function, such as hepatic cirrhosis, can alter the metabolism and clearance of the drug .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Thiodimethylsildenafil involves the modification of the sildenafil molecule by introducing a thioether group and two methyl groups. This can be achieved through a series of chemical reactions.", "Starting Materials": [ "Sildenafil", "Methyl iodide", "Sodium hydride", "Sodium borohydride", "Sulfur" ], "Reaction": [ "Sildenafil is reacted with methyl iodide and sodium hydride to introduce two methyl groups onto the molecule.", "The resulting compound is then reacted with sulfur to introduce a thioether group.", "Finally, the thiodimethylsildenafil is reduced using sodium borohydride to obtain the desired product." ] } | |
CAS No. |
1260112-90-0 |
Molecular Formula |
C₂₃H₃₂N₆O₃S₂ |
Molecular Weight |
504.671 |
Synonyms |
5-[5-[(3,5-Dimethyl-1-piperazinyl)sulfonyl]-2-ethoxyphenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidine-7-thione; |
Origin of Product |
United States |
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